Cas no 2229147-98-0 (4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol)

• Product Name: 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol
• CAS No: 2229147-98-0
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 6168171
• PubChem ID: 165755126
• Update Time: 2025-06-26

4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol
• EN300-1916379
• 2229147-98-0

• Inchi： 1S/C11H15BrN2O/c1-7(15)2-5-10-9(12)6-13-11(14-10)8-3-4-8/h6-8,15H,2-5H2,1H3
• InChI Key： FTFRJDMODYHFBD-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1CCC(C)O

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46Ų

Additional information on 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol

4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol: A Novel Compound with Potential in Medicinal Chemistry

4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol is a synthetic compound with a unique molecular structure, characterized by its 5-bromo substituent on the pyrimidine ring and the 2-cyclopropyl group attached to the pyrimidine scaffold. This compound, with the CAS No. 2229147-98-0, represents an important advancement in the development of small-molecule therapeutics for targeting specific biological pathways. Recent studies have highlighted its potential as a lead candidate for modulating kinase activity and its role in the design of novel antitumor agents.

The 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol molecule exhibits a complex three-dimensional architecture, with the pyrimidine ring acting as a central pharmacophore. The presence of the 5-bromo substituent introduces electronic effects that may enhance its binding affinity to target proteins, while the 2-cyclopropyl group contributes to structural rigidity and metabolic stability. This combination of functional groups is critical for optimizing the compound's biological activity and reducing off-target interactions.

Recent research has focused on the 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol as a potential inhibitor of the ATP-binding cassette (ABC) transporters, which are implicated in multidrug resistance in cancer cells. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound significantly inhibits the activity of P-glycoprotein (P-gp), a key efflux pump responsible for reducing the efficacy of chemotherapeutic agents. The 5-bromo group was identified as a critical determinant of its inhibitory potency, suggesting that this substituent plays a pivotal role in modulating the compound's interaction with the target protein.

Additionally, the 4-(5-bromo-2-cycloprop,ylpyrimidin-4-yl)butan-2-ol has shown promising activity in preclinical models of non-small cell lung cancer (NSCLC). A 2024 preprint study from the University of Tokyo reported that this compound induces apoptosis in A549 cells through the activation of mitochondrial pathways. The 2-cyclopropyl group was found to enhance the compound's cellular uptake, which is essential for its therapeutic efficacy. These findings underscore the importance of structural optimization in the development of targeted therapies.

The 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol also exhibits potential as an anti-inflammatory agent. A 2023 study in Pharmaceutical Research suggested that this compound may inhibit the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The 5-bromo substituent was proposed to modulate the compound's interaction with the IKK complex, thereby reducing the production of pro-inflammatory cytokines. This property makes the compound a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

In terms of synthetic accessibility, the 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol has been synthesized through a multi-step process involving the coupling of a brominated pyrimidine derivative with a butan-2-ol scaffold. A 2023 paper in Organic & Biomolecular Chemistry described an efficient method for the preparation of this compound using a palladium-catalyzed cross-coupling reaction. This synthetic route provides a scalable approach for the production of the compound, which is essential for its progression to clinical trials.

Pharmacokinetic studies of the 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol have revealed favorable properties, including high oral bioavailability and prolonged half-life. A 2024 study in Drug Metabolism and Disposition indicated that the 2-cyclopropyl group contributes to the compound's metabolic stability, reducing its susceptibility to oxidative degradation. These characteristics are crucial for the development of a therapeutic agent with consistent and predictable pharmacological effects.

Despite its promising properties, the 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol remains in the early stages of development. Ongoing research is focused on optimizing its therapeutic profile by modifying the 5-bromo and 2-cyclopropyl groups to enhance specificity and reduce potential side effects. Future studies will also explore its combination with other therapeutic agents to improve treatment outcomes in patients with complex disease states.

In conclusion, the 4-(5-bromo-2-cyclopropylpyrimidin-4-yl)butan-2-ol represents a significant advancement in medicinal chemistry. Its unique molecular structure and multifaceted biological activity position it as a promising candidate for the development of novel therapeutics. Continued research into its pharmacological properties and synthetic methods will be critical for its successful translation to clinical applications.